Cas no 51138-45-5 (Phenol, 2-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-)

• Product Name: Phenol, 2-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-
• CAS No: 51138-45-5
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 363142
• PubChem ID: 135604545
• Update Time: 2025-04-19

Phenol, 2-(3-methyl-1-phenyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-
• 6-(5-methyl-2-phenyl-1H-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
• 6-(5-Methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
• 2-(5-methyl-2-phenylpyrazol-3-yl)phenol
• SCHEMBL9515499
• DTXSID00707744
• 51138-45-5

• Inchi： 1S/C16H14N2O/c1-12-11-15(14-9-5-6-10-16(14)19)18(17-12)13-7-3-2-4-8-13/h2-11,19H,1H3
• InChI Key： IOZIRIGPDNFKRM-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1=CC(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.11072
• Monoisotopic Mass: 250.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05